Cas no 1805274-74-1 (5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1805274-74-1
• MF: C₈H₄Cl₂F₅N
• MW: 280.022077560425
• CID: 4871133
• Update Time: 2025-06-11

5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F5N/c9-1-3-5(8(13,14)15)4(10)2-16-6(3)7(11)12/h2,7H,1H2
• InChI Key： SFDFEAXUHDZNCY-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(C=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS: 1805274-74-1)

The compound 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS: 1805274-74-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This heterocyclic compound, characterized by multiple halogen and fluoromethyl substituents, exhibits remarkable reactivity and biological activity, making it a promising candidate for various pharmaceutical and agrochemical applications.

Recent studies have focused on the synthesis and optimization of this compound, exploring its potential as a key intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to efficiently introduce the diverse functional groups present in this molecule. The presence of both chloro and chloromethyl groups at positions 5 and 3, respectively, provides versatile handles for further derivatization, enabling the construction of complex molecular architectures.

In the context of medicinal chemistry, preliminary biological evaluations have revealed that derivatives of 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine exhibit promising activity against a range of biological targets. Notably, its fluorinated pyridine core has been shown to enhance metabolic stability and membrane permeability, addressing key challenges in drug development. Recent in vitro studies suggest that this scaffold may have potential applications in the treatment of infectious diseases and certain types of cancer, although further investigation is required to fully elucidate its mechanism of action.

From an agrochemical perspective, researchers have investigated the use of this compound as a precursor for the development of novel pesticides and herbicides. The unique combination of fluorine and chlorine atoms in its structure has been found to confer improved pesticidal activity and environmental persistence compared to traditional agrochemicals. Several patent applications have emerged in recent years, highlighting the commercial interest in this chemical entity and its derivatives.

Structural characterization of 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine has been performed using advanced analytical techniques, including X-ray crystallography and NMR spectroscopy. These studies have provided valuable insights into the compound's molecular geometry and electronic properties, which are crucial for understanding its reactivity and potential interactions with biological targets. The crystallographic data reveal interesting intermolecular interactions, particularly involving the fluorine atoms, which may contribute to the compound's unique physicochemical properties.

Recent computational studies employing density functional theory (DFT) calculations have shed light on the electronic structure and potential reactivity patterns of this molecule. These theoretical investigations complement experimental findings and provide a foundation for rational design of derivatives with optimized properties. The computational models have been particularly useful in predicting metabolic stability and potential toxicity profiles, accelerating the drug discovery process.

Looking forward, research efforts are increasingly focusing on the development of scalable synthetic routes for 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine and its derivatives. Process chemistry studies aim to optimize yield and purity while minimizing environmental impact, in line with the principles of green chemistry. Additionally, structure-activity relationship (SAR) studies are underway to systematically explore the biological potential of this scaffold, with particular emphasis on identifying the optimal substitution patterns for specific therapeutic applications.

In conclusion, 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine represents a versatile and promising scaffold in both pharmaceutical and agrochemical research. The combination of its unique structural features, synthetic accessibility, and emerging biological activities positions this compound as an important focus of current chemical biology research. Continued investigation into its properties and applications is expected to yield significant advances in multiple areas of chemical and biological sciences.